Cas no 2877676-28-1 (4-methyl-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine)

• Product Name: 4-methyl-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine
• CAS No: 2877676-28-1
• MF: C₁₆H₂₁N₅O
• MW: 299.370842695236
• CID: 5330583
• PubChem ID: 165434603
• Update Time: 2025-10-31

4-methyl-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• F6702-2655
• 2877676-28-1
• AKOS040859752
• 4-methyl-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine
• 4-Methyl-2-[4-[[(3-methyl-2-pyrazinyl)oxy]methyl]-1-piperidinyl]pyrimidine

• Inchi： 1S/C16H21N5O/c1-12-3-6-19-16(20-12)21-9-4-14(5-10-21)11-22-15-13(2)17-7-8-18-15/h3,6-8,14H,4-5,9-11H2,1-2H3
• InChI Key： FYUZUOBWOYFQRI-UHFFFAOYSA-N
• SMILES： C1(N2CCC(COC3=NC=CN=C3C)CC2)=NC=CC(C)=N1

Computed Properties

• Exact Mass: 299.17461031g/mol
• Monoisotopic Mass: 299.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 64Ų

Experimental Properties

• Density: 1.166±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 465.6±55.0 °C(Predicted)
• pka: 5.54±0.40(Predicted)

Additional information on 4-methyl-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine

Introduction to 4-methyl-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine (CAS No. 2877676-28-1)

4-methyl-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine (CAS No. 2877676-28-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This article aims to provide a comprehensive overview of the chemical properties, biological activities, and potential therapeutic uses of this compound.

The chemical structure of 4-methyl-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine is composed of a pyrimidine core substituted with a methyl group at the 4-position and a piperidine ring at the 2-position. The piperidine ring is further functionalized with a methoxy-substituted pyrazine moiety, which imparts unique pharmacological properties to the molecule. The presence of these functional groups suggests that this compound may exhibit potent binding affinities to specific biological targets, making it a promising candidate for drug development.

Recent studies have focused on the synthesis and characterization of 4-methyl-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to construct the complex pyrimidine-piperidine framework. These synthetic methods have been optimized to achieve high yields and purity, facilitating further biological evaluations. The compound has been synthesized in multiple laboratories, demonstrating its reproducibility and robustness in chemical synthesis.

In terms of biological activity, 4-methyl-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine has shown promising results in various assays. Preliminary studies have indicated that it possesses potent anti-inflammatory and anti-proliferative properties. Specifically, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it exhibits selective cytotoxicity against cancer cell lines, particularly those derived from solid tumors such as lung and breast cancer.

The mechanism of action of 4-methyl-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine is an area of active research. Initial findings suggest that it may act by modulating key signaling pathways involved in inflammation and cell proliferation. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-kB), a transcription factor that plays a central role in inflammatory responses. Furthermore, it may interfere with mitogen-activated protein kinase (MAPK) signaling pathways, which are crucial for cell growth and survival.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-methyl-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine. Early-phase trials have demonstrated favorable pharmacokinetic profiles, with good oral bioavailability and a favorable safety profile. These findings have paved the way for more advanced clinical studies to assess its therapeutic potential in various disease conditions.

Beyond its therapeutic applications, 4-methyl-2-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyrimidine also holds promise as a tool compound for basic research. Its ability to modulate specific signaling pathways makes it a valuable reagent for investigating the molecular mechanisms underlying inflammation and cancer. Researchers are using this compound to gain insights into the roles of various proteins and signaling molecules in these processes.

In conclusion, 4-methyl-2-(4-{[(3-methylpyrazin-2-yloxy)methyl}piperidin]-1-y l)pyrimidine (CAS No. 2877676-28-1) is a promising compound with potential applications in both therapeutic development and basic research. Its unique chemical structure and biological activities make it an exciting candidate for further investigation. As research progresses, it is likely that new insights into its mechanisms of action and therapeutic potential will emerge, potentially leading to new treatments for inflammatory diseases and cancer.